Cas no 1092461-35-2 (2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid)

• Product Name: 2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
• CAS No: 1092461-35-2
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• CID: 4551710
• PubChem ID: 57367985
• Update Time: 2024-11-03

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)phenylacetic acid
• 2-(3-Bromo-5-(trifluoromethoxy)phenyl)acetic acid
• 2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
• CL9643
• 3-Bromo-5-(trifluoromethoxy)benzeneacetic acid
• AS-46439
• 1092461-35-2
• DTXSID501247305
• AKOS015956911
• 2-(3-Bromo-5-(trifluoromethoxy)phenyl)aceticacid
• MFCD11519378
• 3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid
• CS-0450910

• MDL： MFCD11519378
• Inchi： 1S/C9H6BrF3O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： PEBPBUMXKAQCGP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 297.94524g/mol
• Monoisotopic Mass: 297.94524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Melting Point: 77-80℃